5-fluoro-1-(pyridin-4-ylmethyl)-N-(1,2,3,4-tetrahydropyrido[1,2-a]benzimidazol-7-yl)indole-2-carboxamide

• Molecular Formula: C26H22FN5O
• Molecular Weight: 439.5 g/mol
• IUPAC Name: 5-fluoro-1-(pyridin-4-ylmethyl)-N-(1,2,3,4-tetrahydropyrido[1,2-a]benzimidazol-7-yl)indole-2-carboxamide
• InChI: InChI=1S/C26H22FN5O/c27-19-4-6-22-18(13-19)14-24(32(22)16-17-8-10-28-11-9-17)26(33)29-20-5-7-23-21(15-20)30-25-3-1-2-12-31(23)25/h4-11,13-15H,1-3,12,16H2,(H,29,33)
• InChI Key: NFRFMCDNQXJWRI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C(=NC3=C2C=CC(=C3)NC(=O)C4=CC5=C(N4CC6=CC=NC=C6)C=CC(=C5)F)C1

Description

PMID25666693-Compound-127: is a chemical compound that has garnered attention in scientific research due to its potential applications in various fields, including medicine and industry. This compound is known for its unique properties and interactions, making it a subject of interest for researchers.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of PMID25666693-Compound-127 involves a series of chemical reactions. One common method includes the use of pyridine derivatives. The synthetic route typically involves the reaction of (1R,2S)-1-(5-(4-chlorophenyl)-2-methoxypyridin-3-yl)-4-dimethylamino-2-aryl-1-phenylbutan-2-ol with specific reagents under controlled conditions .

Industrial Production Methods: Industrial production of PMID25666693-Compound-127 may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes crystallization and purification steps to obtain the final product.

Chemical Reactions Analysis

Types of Reactions: PMID25666693-Compound-127 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions:

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include hydrogen gas and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or amines.

Scientific Research Applications

Chemistry: PMID25666693-Compound-127 is used in chemical research to study its reactivity and interactions with other compounds. It serves as a model compound for understanding complex chemical processes.

Biology: In biological research, PMID25666693-Compound-127 is studied for its potential effects on cellular processes and its interactions with biological molecules.

Medicine: It is being investigated for its ability to modulate specific molecular targets involved in pain pathways .

Industry: In the industrial sector, PMID25666693-Compound-127 is used in the production of materials with specific properties, such as enhanced durability and resistance to environmental factors .

Mechanism of Action

The mechanism of action of PMID25666693-Compound-127 involves its interaction with transient receptor potential cation channel V1 (TRPV1). This interaction leads to the modulation of calcium ion influx, which plays a crucial role in the detection of noxious chemical and thermal stimuli . The compound’s effects are mediated through a series of molecular pathways, including the activation of protein kinase C isozymes and phospholipase C .

Comparison with Similar Compounds

• Capsaicin
• CNTX-4975
• DWP-05195
• GRC-15300

Comparison: PMID25666693-Compound-127 is unique in its specific interaction with TRPV1, which distinguishes it from other similar compounds. While compounds like capsaicin also target TRPV1, PMID25666693-Compound-127 exhibits distinct binding properties and effects, making it a valuable compound for targeted research and therapeutic applications .